Cas no 171817-45-1 (1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-)
171817-45-1 structure
Product Name:1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-
CAS No:171817-45-1
MF:C18H14N2
MW:258.317163944244
CID:1354469
Update Time:2024-08-17
1H-Pyrazole, 3-(9-anthracenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3-(9-anthracenyl)-5-methyl-
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- Inchi: 1S/C18H14N2/c1-12-10-17(20-19-12)18-15-8-4-2-6-13(15)11-14-7-3-5-9-16(14)18/h2-11H,1H3,(H,19,20)
- InChI Key: CXAQRTXKNCZXTJ-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C2C3=CC=CC=C3C=C3C=2C=CC=C3)=N1
Computed Properties
- Exact Mass: 258.11582
Experimental Properties
- Density: 1.225±0.06 g/cm3(Predicted)
- Melting Point: >300 °C(Solv: ethanol (64-17-5))
- Boiling Point: 465.0±14.0 °C(Predicted)
- PSA: 28.68
- pka: 13.91±0.10(Predicted)
1H-Pyrazole, 3-(9-anthracenyl)-5-methyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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